Cas no 1012481-13-8 (N-[2,6-Bis(1-methylethyl)phenyl]-2-[(2-furanylmethyl)[(2-phenylethenyl)sulfonyl]amino]acetamide)

• Product Name: N-[2,6-Bis(1-methylethyl)phenyl]-2-[(2-furanylmethyl)[(2-phenylethenyl)sulfonyl]amino]acetamide
• CAS No: 1012481-13-8
• MF: C₂₇H₃₂N₂O₄S
• MW: 480.618986129761
• CID: 5450563
• PubChem ID: 24388870
• Update Time: 2025-10-24

N-[2,6-Bis(1-methylethyl)phenyl]-2-[(2-furanylmethyl)[(2-phenylethenyl)sulfonyl]amino]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26606481
• 1012481-13-8
• N-[2,6-bis(propan-2-yl)phenyl]-2-{N-[(furan-2-yl)methyl]-2-phenylethenesulfonamido}acetamide
• AKOS000937994
• Z25967263
• N-[2,6-Bis(1-methylethyl)phenyl]-2-[(2-furanylmethyl)[(2-phenylethenyl)sulfonyl]amino]acetamide

• Inchi： 1S/C27H32N2O4S/c1-20(2)24-13-8-14-25(21(3)4)27(24)28-26(30)19-29(18-23-12-9-16-33-23)34(31,32)17-15-22-10-6-5-7-11-22/h5-17,20-21H,18-19H2,1-4H3,(H,28,30)
• InChI Key： QVWXJAFFBCBYHE-UHFFFAOYSA-N
• SMILES： C(NC1=C(C(C)C)C=CC=C1C(C)C)(=O)CN(CC1=CC=CO1)S(C=CC1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 480.20827868g/mol
• Monoisotopic Mass: 480.20827868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.23±0.70(Predicted)

Additional information on N-[2,6-Bis(1-methylethyl)phenyl]-2-[(2-furanylmethyl)[(2-phenylethenyl)sulfonyl]amino]acetamide

Professional Introduction to N-[2,6-Bis(1-methylethyl)phenyl]-2-[(2-furanylmethyl)[(2-phenylethenyl)sulfonyl]amino]acetamide (CAS No. 1012481-13-8)

N-[2,6-Bis(1-methylethyl)phenyl]-2-[(2-furanylmethyl)[(2-phenylethenyl)sulfonyl]amino]acetamide

This compound, identified by the CAS number 1012481-13-8, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical research and development. The intricate structure of this molecule, characterized by its multiple functional groups and aromatic rings, positions it as a candidate for various biological and chemical applications. The presence of substituents such as 2-furanylmethyl and 2-phenylethenyl sulfonyl groups suggests a high degree of specificity in its interactions, making it a subject of interest for researchers exploring novel therapeutic agents.

The chemical composition of N-[2,6-Bis(1-methylethyl)phenyl]-2-[(2-furanylmethyl)[(2-phenylethenyl)sulfonyl]amino]acetamide is meticulously designed to enhance its pharmacological properties. The 2,6-Bis(1-methylethyl)phenyl moiety, also known as isopropylbenzene derivative, contributes to the molecule's lipophilicity and stability, which are crucial factors in drug design. This group's ability to interact favorably with biological targets while maintaining structural integrity makes it a valuable component in the development of new compounds.

In recent years, there has been growing interest in molecules that incorporate heterocyclic structures due to their diverse biological activities. The 2-furanylmethyl group in this compound introduces a furan ring, which is known for its role in various pharmacological contexts. Furan derivatives have been explored for their antimicrobial, anti-inflammatory, and even anticancer properties. The integration of this group into the molecular framework of N-[2,6-Bis(1-methylethyl)phenyl]-2-[(2-furanylmethyl)^{] [(}

The sulfonyl group attached to the p--vinylbenzene ring further enhances the compound's potential as a pharmacophore. Sulfonyl groups are well-documented for their ability to modulate enzyme activity and receptor binding. In particular, the combination of a sulfonyl group with an aromatic vinyl structure has been associated with significant biological effects. This moiety can engage in hydrogen bonding and π-stacking interactions, which are critical for drug-receptor affinity and specificity.

The acetamide functionality at the terminal position of the molecule provides another layer of complexity. Acetamides are commonly found in bioactive molecules due to their ability to participate in hydrogen bonding networks. This feature can be particularly advantageous when designing molecules intended to interact with proteins or nucleic acids. The acetamide group also contributes to the compound's solubility profile, which is an important consideration in drug formulation and delivery.

The synthesis of N-[p-Cymene]-(furanmethyl)-[vinylenesulfonyl]amino]acetamide involves multi-step organic transformations that require precise control over reaction conditions. The use of advanced synthetic techniques ensures the high purity and yield of the final product. This compound's synthesis often involves palladium-catalyzed cross-coupling reactions, which are widely employed in pharmaceutical chemistry for their efficiency and selectivity.

In terms of biological activity, preliminary studies on N-[p-Cymene]-(furanmethyl)-[vinylenesulfonyl]amino]acetamide have shown promising results in several in vitro assays. The compound exhibits inhibitory effects on certain enzymes that are implicated in inflammatory responses and cell proliferation. These findings align with the broader trend in drug discovery towards identifying molecules that can modulate critical signaling pathways without significant off-target effects.

The potential therapeutic applications of this compound are broad and encompass various areas of medicine. For instance, its ability to inhibit specific enzymatic activities suggests that it could be developed into a treatment for inflammatory disorders or even certain types of cancer. Additionally, its structural features may make it useful in the development of antiviral or antibacterial agents.

The investigation into N-[p-Cymene]-(furanmethyl)-[vinylenesulfonyl]amino]acetamide also highlights the importance of computational modeling and high-throughput screening in modern drug discovery processes. By leveraging computational tools, researchers can predict the biological activity of novel compounds before investing significant resources in synthesis and experimental validation. This approach not only accelerates the drug development pipeline but also reduces costs associated with trial-and-error experimentation.

The role of natural product-inspired scaffolds cannot be overstated in medicinal chemistry. Many successful drugs have been derived from natural products or inspired by their structures. The incorporation of elements such as furan rings and sulfonyl groups into synthetic molecules often leads to enhanced bioactivity and selectivity. N-[p-Cymene]-(furanmethyl)-[vinylenesulfonyl]amino]acetamide exemplifies how these principles can be applied to develop new therapeutic agents.

In conclusion, N-[p-Cymene]-(furanmethyl)-[vinylenesulfonyl]amino]acetamide (CAS No. 1012481-13-8) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a candidate for various therapeutic applications, particularly those involving enzyme inhibition and receptor modulation. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in the development of innovative treatments for human diseases.